Cas no 1160263-37-5 (6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride)

6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride is a versatile quinoline-based intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a reactive carbonyl chloride group and a chloro-substituted quinoline core, enabling further functionalization via nucleophilic acyl substitution or cross-coupling reactions. The propoxyphenyl moiety enhances solubility and modulates electronic properties, making it valuable for designing bioactive compounds. This compound is particularly useful in the development of heterocyclic derivatives, such as potential kinase inhibitors or antimicrobial agents. High purity and stability under controlled conditions ensure reliable performance in synthetic applications. Proper handling is required due to its moisture-sensitive nature.

6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride structure

1160263-37-5 structure

Product Name:6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride

CAS No:1160263-37-5

MF:C₁₉H₁₅Cl₂NO₂

MW:360.233903169632

MDL:MFCD03421310

CID:4682543

Update Time:2025-06-15

6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 6-CHLORO-2-(4-PROPOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
- BBL014709
- STL197118
- R7205
- 4-quinolinecarbonyl chloride, 6-chloro-2-(4-propoxyphenyl)-
- 6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride
- MDL： MFCD03421310
- Inchi： 1S/C19H15Cl2NO2/c1-2-9-24-14-6-3-12(4-7-14)18-11-16(19(21)23)15-10-13(20)5-8-17(15)22-18/h3-8,10-11H,2,9H2,1H3
- InChI Key： NNNSFTOXHLXAFB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C(=O)Cl)=CC(C1C=CC(=CC=1)OCCC)=N2

Computed Properties

Exact Mass: 359.048
Monoisotopic Mass: 359.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2

6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM266490-1g	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride	1160263-37-5	97%	1g	$296	2022-06-14
abcr	AB378707-500 mg	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride	1160263-37-5		500MG	€254.60	2023-01-15
abcr	AB378707-1 g	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride	1160263-37-5		1g	€322.50	2023-04-25
abcr	AB378707-5 g	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride	1160263-37-5		5g	€907.00	2023-04-25
Chemenu	CM266490-5g	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride	1160263-37-5	97%	5g	$711	2021-08-18
TRC	C051780-250mg	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl Chloride	1160263-37-5		250mg	$ 275.00	2022-06-06
TRC	C051780-500mg	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl Chloride	1160263-37-5		500mg	$ 450.00	2022-06-06
TRC	C051780-1000mg	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl Chloride	1160263-37-5		1g	$ 720.00	2022-06-06
abcr	AB378707-500mg	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride; .	1160263-37-5		500mg	€269.00	2025-03-19
abcr	AB378707-1g	6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride; .	1160263-37-5		1g	€317.00	2025-03-19

6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-37-5)

6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160263-37-5) is a specialized quinoline derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, which are pivotal intermediates in synthesizing bioactive molecules. Its unique structure, featuring a chloroquinoline core and a propoxyphenyl substituent, makes it a valuable building block for drug discovery and material science applications.

The growing interest in quinoline-based compounds stems from their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers frequently search for "6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride uses" or "CAS 1160263-37-5 synthesis" to explore its potential in developing novel therapeutics. Recent studies highlight its role in designing kinase inhibitors and fluorescence probes, aligning with trends in precision medicine and diagnostic tools.

From a synthetic chemistry perspective, 6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride is often employed in amide coupling reactions due to its reactive carbonyl chloride group. This functionality enables efficient conjugation with amines, yielding derivatives with enhanced bioavailability. Industry professionals frequently inquire about "handling precautions for quinoline carbonyl chlorides" or "stability of CAS 1160263-37-5," emphasizing the need for proper storage under inert conditions to prevent hydrolysis.

Environmental and regulatory considerations are also critical when working with this compound. While not classified as hazardous under standard protocols, its chlorinated quinoline structure warrants evaluation of biodegradability. Searches like "eco-friendly alternatives to chloroquinoline intermediates" reflect the shift toward sustainable chemistry. Analytical techniques such as HPLC and NMR are essential for purity assessment, ensuring compliance with industry standards for high-purity chemical intermediates.

In material science, 6-Chloro-2-(4-propoxyphenyl)quinoline-4-carbonyl chloride contributes to the development of organic semiconductors and luminescent materials. Its conjugated system facilitates electron transport, making it relevant for OLED and photovoltaic research. Queries like "quinoline derivatives in optoelectronics" underscore its multidisciplinary applications. Future research may explore its utility in metal-organic frameworks (MOFs) or catalysis, further expanding its industrial relevance.

To summarize, CAS 1160263-37-5 represents a versatile scaffold bridging medicinal chemistry and advanced materials. Its demand is driven by innovations in targeted drug delivery and green chemistry, addressing contemporary challenges in science and technology. For researchers seeking detailed protocols or spectral data, peer-reviewed journals and chemical databases remain indispensable resources.